Cas no 400-36-2 (4,4,4-Trifluoro-3-oxobutanoic acid)

• Product Name: 4,4,4-Trifluoro-3-oxobutanoic acid
• CAS No: 400-36-2
• MF: C₄H₃F₃O₃
• MW: 156.060032129288
• CID: 324808
• PubChem ID: 13076697
• Update Time: 2025-06-30

4,4,4-Trifluoro-3-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-3-oxobutanoic acid
• 4,4,4-TRIFLUORO-3-OXO-BUTYRIC ACID
• Butanoic acid,4,4,4-trifluoro-3-oxo-
• 400-36-2
• trifluoroacetoacetic acid
• 4,4,4-TRIFLUORO-3-OXOBUTYRIC ACID
• Butanoic acid, 4,4,4-trifluoro-3-oxo-
• SCHEMBL1059262
• AKOS006289057
• 4,4,4-Trifluoro-3-oxobutanoicacid
• LIQBKSIZAXKCPA-UHFFFAOYSA-N
• DTXSID00517461

• MDL： MFCD08703318
• Inchi： 1S/C4H3F3O3/c5-4(6,7)2(8)1-3(9)10/h1H2,(H,9,10)
• InChI Key： LIQBKSIZAXKCPA-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 156.00339
• Monoisotopic Mass: 156.00342844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 189.633°C at 760 mmHg
• Flash Point: 68.488°C
• Refractive Index: 1.359
• PSA: 54.37
• LogP: 0.59250

Additional information on 4,4,4-Trifluoro-3-oxobutanoic acid

4,4,4-Trifluoro-3-oxobutanoic Acid (CAS No. 400-36-2): A Comprehensive Overview

4,4,4-Trifluoro-3-oxobutanoic acid, identified by the CAS registry number 400-36-2, is a fluorinated carboxylic acid that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its trifluoromethyl group attached to the gamma position of a ketobutyric acid backbone. The presence of multiple fluorine atoms imparts distinct electronic and steric effects, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4,4,4-trifluoro-3-oxobutanoic acid has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements have focused on improving the yield and purity of this compound through novel catalytic systems and reaction conditions. For instance, a study published in the Journal of Fluorine Chemistry highlighted the use of transition metal catalysts to facilitate the fluorination process, resulting in higher efficiency and reduced environmental impact.

In terms of chemical properties, 4,4,4-trifluoro-3-oxobutanoic acid exhibits a high degree of thermal stability and chemical inertness due to the electron-withdrawing effects of the trifluoromethyl group. This makes it an ideal candidate for use in high-performance materials and advanced chemical intermediates. Additionally, its ability to form stable complexes with metal ions has been explored in coordination chemistry studies, offering new insights into its potential as a ligand in catalytic processes.

The biological activity of cas no 400-36-2 has also been a focal point of recent research. Studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising lead compound for drug development. A research team from the University of California reported that 4,4,4-trifluoro-3-oxobutanoic acid exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases.

In the agricultural sector, cas no 400-36-2 has shown promise as a bioactive compound for enhancing plant resistance to environmental stressors such as drought and salinity. Field trials conducted in collaboration with agricultural research institutions have demonstrated improved crop yields when treated with formulations containing this compound. These findings underscore its versatility across multiple industries.

The environmental impact of cas no 400-36-2 has also been evaluated to ensure its safe use in commercial applications. According to a report published in Environmental Science & Technology Letters, this compound demonstrates low bioaccumulation potential and rapid degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, cas no 400-36-2, or 4,4,4-trifluoro-3 oxo butanoic acid, stands out as a versatile and innovative chemical entity with wide-ranging applications across pharmaceuticals, agriculture, and materials science. Its unique chemical properties and favorable safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, its role in advancing modern chemistry is expected to grow significantly.